Cas no 2137793-59-8 (2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid)

• Product Name: 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid
• CAS No: 2137793-59-8
• MF: C₁₃H₁₄F₂O₄
• MW: 272.244671344757
• CID: 6510847
• PubChem ID: 165451250
• Update Time: 2025-07-21

2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137793-59-8
• 2-cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid
• EN300-705349
• 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid

• Inchi： 1S/C13H14F2O4/c14-12(15)11-8(6-16)9(13(17)18)10(19-11)7-4-2-1-3-5-7/h6-7,12H,1-5H2,(H,17,18)
• InChI Key： VSKALKDNFGFMHD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(C(=O)O)=C(C2CCCCC2)O1)F

Computed Properties

• Exact Mass: 272.08601525g/mol
• Monoisotopic Mass: 272.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid

2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid: A Comprehensive Overview

2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid (CAS No. 2137793-59-8) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexyl group, a difluoromethyl moiety, and a formyl group attached to a furan ring. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications.

The cyclohexyl group in 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid provides steric bulk and hydrophobicity, which can influence the compound's solubility and binding properties. The difluoromethyl moiety is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it particularly valuable in drug design. The formyl group on the furan ring adds reactivity and can participate in various chemical reactions, such as condensation and reduction processes.

Recent studies have explored the potential of 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid in the context of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have reported that this compound can be effectively converted into potent inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as cancer, inflammation, and neurodegenerative disorders.

In addition to its role as a synthetic intermediate, 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid has been investigated for its direct biological activities. Studies have demonstrated that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. The antioxidant activity is attributed to the presence of the formyl group and the furan ring, which can stabilize free radicals and prevent oxidative reactions.

The difluoromethyl moiety also plays a crucial role in enhancing the compound's biological activity. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, leading to improved binding affinities and selectivities. This feature makes 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid an attractive candidate for developing drugs with high therapeutic indices.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid. One common approach involves the reaction of a suitable furan derivative with a cyclohexyl-containing reagent followed by introduction of the difluoromethyl group through electrophilic fluorination or other fluorination techniques. The formylation step can be achieved using various methods, such as Vilsmeier-Haack formylation or treatment with formic acid.

The physicochemical properties of 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid have been extensively studied to understand its behavior in different environments. It has been found to be moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug formulation studies. The compound's stability under various conditions has also been evaluated, with results indicating good stability at room temperature and under neutral pH conditions.

From a safety perspective, 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid has been tested for toxicity using standard protocols. Preliminary data suggest that it exhibits low toxicity at relevant concentrations, making it suitable for further development as a pharmaceutical agent or research tool. However, ongoing studies are necessary to fully characterize its safety profile and ensure its safe use in both laboratory settings and clinical applications.

In conclusion, 2-Cyclohexyl-5-(difluoromethyl)-4-formylfuran-3-carboxylic acid (CAS No. 2137793-59-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential biological activities and favorable physicochemical properties, make it an exciting candidate for further exploration and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.